
Part 1: Chemical Identity & Structural Distinction

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 17-Hydroxyoleic acid

Cat. No.: B1235182

Get Quote

It is critical to distinguish 17-hydroxyoleic acid from other bioactive hydroxy fatty acids to

ensure experimental precision.

Feature 17-Hydroxyoleic Acid
12-Hydroxyoleic Acid

(Ricinoleic)

2-Hydroxyoleic Acid

(Minerval)

IUPAC Name
17-hydroxy-(9Z)-

octadecenoic acid

12-hydroxy-(9Z)-

octadecenoic acid

2-hydroxy-(9Z)-

octadecenoic acid

Origin
Microbial (Starmerella

bombicola)

Plant (Ricinus

communis)

Synthetic

(Pharmaceutical)

Hydroxylation Site -1 (Sub-terminal) Mid-chain (C12) -position (C2)

Primary Form
Bound in

Sophorolipids

Triglycerides (Castor

Oil)
Free Acid / Salt

Key Application
Lactone synthesis,

Biopolymers
Lubricants, Laxatives

Glioma/Cancer

Therapy (Membrane

Lipid Therapy)

Structural Key: 17-Hydroxyoleic acid retains the cis-double bond at C9, which is essential for

maintaining the "kink" in the lipid tail, influencing membrane fluidity when incorporated into
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biopolymers or liposomes.

Part 2: Natural Sources & Biosynthesis
The primary industrial and natural source of 17-hydroxyoleic acid is the yeast Starmerella

bombicola (formerly Candida bombicola). This organism utilizes a specific cytochrome P450

system to hydroxylate oleic acid as the first committed step in sophorolipid biosynthesis.

The CYP52M1 Pathway
The hydroxylation is catalyzed by CYP52M1, a sub-terminal fatty acid hydroxylase.[1] Unlike

mammalian P450s which often produce a mixture of metabolites, S. bombicola CYP52M1

exhibits high regioselectivity for the

-1 position of C18 fatty acids.

Mechanism of Action:

Uptake: Exogenous oleic acid is transported into the cell.

Hydroxylation: CYP52M1 introduces a hydroxyl group at C17.

Glycosylation: The 17-OH group serves as the anchor point for the attachment of glucose via

UDP-glucosyltransferases (UGTA1/UGTB1), forming the sophorolipid.

Visualizing the Pathway The following diagram illustrates the flow from Oleic Acid to the

secreted Sophorolipid, highlighting where 17-hydroxyoleic acid exists as a transient

intermediate or bound moiety.
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Caption: Biosynthetic pathway of 17-hydroxyoleic acid within Starmerella bombicola, showing

its conversion to sophorolipids.[2]

Part 3: Isolation Protocol (Acidic Hydrolysis)
To obtain 17-hydroxyoleic acid for research, one cannot simply extract it from the yeast broth;

one must hydrolyze the sophorolipids. The glycosidic bond between the fatty acid and the

sugar moiety is stable under mild conditions, requiring acid hydrolysis to release the free fatty

acid.

Prerequisites:

Starting Material: Crude Sophorolipids (isolated from S. bombicola fermentation).

Reagents: Hydrochloric Acid (HCl), Ethyl Acetate (EtOAc), n-Hexane, Sodium Sulfate (

).

Validated Workflow
Preparation of Crude Sophorolipids:

Perform fed-batch fermentation of S. bombicola using glucose (hydrophilic source) and

oleic acid (hydrophobic source).
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Harvest supernatant after centrifugation (3000 x g, 20 min) to remove cells.

Extract supernatant with ethyl acetate to obtain crude sophorolipid mixture (contains both

acidic and lactonic forms).

Acidic Hydrolysis (Cleavage of Glycosidic Bond):

Dissolve 5 g of crude sophorolipids in 50 mL of 1 M HCl.

Reflux the mixture at 100°C for 2–4 hours.

Mechanistic Insight: Acid hydrolysis cleaves the ether bond between the C17-hydroxyl

group and the glucose/sophorose unit. It also hydrolyzes any acetyl esters present on the

sugar.

Extraction of Free 17-Hydroxyoleic Acid:

Cool the reaction mixture to room temperature.

Extract the aqueous hydrolysate with n-Hexane or Diethyl Ether (3 x 50 mL).

Note: The sugar moieties remain in the aqueous phase; the 17-hydroxyoleic acid moves

to the organic phase.

Purification:

Wash the organic layer with brine (saturated NaCl) to remove residual acid.

Dry over anhydrous

.

Evaporate solvent under reduced pressure.

Final Polish: If high purity (>95%) is required, perform Flash Column Chromatography

(Silica gel; Gradient elution: Hexane

Hexane/EtOAc 80:20).
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Analytical Confirmation (QC):

LC-MS: Look for the molecular ion

of m/z 297.2 (Calculated for

).

GC-MS: Derivatize with TMS (Trimethylsilyl) to observe the shift corresponding to the

hydroxyl group at C17.

Part 4: Applications & Pharmaceutical Potential
While 17-hydroxyoleic acid is less explored as a free drug compared to 2-hydroxyoleic acid, it

serves as a critical "chiral synthon" and bioactive precursor.

1. Lactone Synthesis (Fragrance & Flavors): 17-hydroxyoleic acid undergoes intramolecular

cyclization (lactonization) to form macrocyclic lactones (musks) or specific

- or

-lactones depending on chain manipulation. These are high-value compounds in the fragrance
industry.

2. Biopolymers (Polyesters): The bifunctionality (carboxylic acid + hydroxyl group) makes 17-
hydroxyoleic acid an ideal monomer for the synthesis of poly(hydroxyalkanoates) or novel

bio-based polyesters. Unlike rigid monomers, the internal cis-double bond introduces flexibility

and lower melting points to the resulting polymer.

3. Bioactivity: Preliminary studies suggest that like other hydroxy fatty acids, 17-hydroxyoleic
acid may possess antimicrobial properties, specifically against Gram-positive bacteria, by

disrupting cell membrane integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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